Cas no 84996-93-0 (5-Hydroxypentanoic acidcyclohexylamide)

• Product Name: 5-Hydroxypentanoic acidcyclohexylamide
• CAS No: 84996-93-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 60800
• PubChem ID: 11367641
• Update Time: 2025-05-24

5-Hydroxypentanoic acidcyclohexylamide Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxypentanoic acid cyclohexylamide
• N-cyclohexyl-5-hydroxypentanamide
• N-cyclohexyl-5-oxidanyl-pentanamide
• Pentanamide,N-cyclohexyl-5-hydroxy
• Pentanamide,N-cyclohexyl-5-hydroxy-
• 84996-93-0
• FT-0709188
• SCHEMBL8013586
• DTXSID40463695
• AKOS006331478
• A841046
• N-cyclohexyl-5-hydroxy-pentanamide
• 5-Hydroxypentanoic acidcyclohexylamide

• Inchi： 1S/C11H21NO2/c13-9-5-4-8-11(14)12-10-6-2-1-3-7-10/h10,13H,1-9H2,(H,12,14)
• InChI Key： WZWYDTYFTHILJH-UHFFFAOYSA-N
• SMILES： O=C(CCCCO)NC1CCCCC1

Computed Properties

• Exact Mass: 199.15700
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.02
• Melting Point: 74-77 ºC
• Boiling Point: 397.8°C at 760 mmHg
• Flash Point: 194.4°C
• Refractive Index: 1.489
• PSA: 49.33000
• LogP: 1.98880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on 5-Hydroxypentanoic acidcyclohexylamide

5-Hydroxypentanoic Acid Cyclohexylamide: A Comprehensive Overview

5-Hydroxypentanoic acid cyclohexylamide, with the CAS number 84996-93-0, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of 5-hydroxypentanoic acid, which is a naturally occurring compound, and it is modified by the addition of a cyclohexylamide group. The combination of these two functional groups imparts unique chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The structure of 5-hydroxypentanoic acid cyclohexylamide consists of a pentanoic acid backbone with a hydroxyl group at the fifth carbon atom. This hydroxyl group plays a crucial role in the compound's reactivity and solubility. The cyclohexylamide group, on the other hand, introduces a cyclic amide structure, which enhances the molecule's stability and bioavailability. This structural arrangement makes the compound suitable for various applications, including drug development and material science.

Recent studies have highlighted the potential of 5-hydroxypentanoic acid cyclohexylamide as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The compound's ability to form stable amide bonds makes it an ideal candidate for peptide synthesis, where it can serve as a building block for more complex molecules.

In terms of synthesis, 5-hydroxypentanoic acid cyclohexylamide can be prepared through a variety of methods, including nucleophilic acyl substitution and peptide coupling reactions. These methods allow for precise control over the compound's structure, enabling researchers to tailor its properties for specific applications. For example, by modifying the substituents on the cyclohexane ring, scientists can alter the compound's solubility, stability, and interaction with biological systems.

The biological activity of 5-hydroxypentanoic acid cyclohexylamide has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it may inhibit key enzymes involved in inflammatory pathways. Additionally, studies have shown that the compound exhibits moderate antibacterial activity against certain strains of bacteria, suggesting its potential use in antimicrobial therapies.

In terms of toxicity, 5-hydroxypentanoic acid cyclohexylamide has been shown to have low acute toxicity in animal models. However, further research is needed to fully understand its long-term effects and potential for bioaccumulation. Regulatory agencies have not yet classified this compound as hazardous; however, standard safety precautions should be followed during handling and storage.

The application of 5-hydroxypentanoic acid cyclohexylamide extends beyond pharmacology into areas such as material science and polymer chemistry. Its amide functional group makes it suitable for use in polyamides and other high-performance materials. Researchers are exploring its potential as a monomer in polymer synthesis, where it could contribute to the development of lightweight yet durable materials for industrial applications.

In conclusion, 5-hydroxypentanoic acid cyclohexylamide, with its unique chemical structure and versatile properties, represents a promising compound with applications across multiple disciplines. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.